7-[3-(4-Butyl-1-piperazinyl)-2-hydroxypropyl]theophyline
7-[3-(4-Butyl-1-piperazinyl)-2-hydroxypropyl]theophyline
Brand Name:
Vulcanchem
CAS No.:
19971-76-7
VCID:
VC0012127
InChI:
InChI=1S/C18H30N6O3/c1-4-5-6-22-7-9-23(10-8-22)11-14(25)12-24-13-19-16-15(24)17(26)21(3)18(27)20(16)2/h13-14,25H,4-12H2,1-3H3
SMILES:
CCCCN1CCN(CC1)CC(CN2C=NC3=C2C(=O)N(C(=O)N3C)C)O
Molecular Formula:
C18H30N6O3
Molecular Weight:
378.5 g/mol
7-[3-(4-Butyl-1-piperazinyl)-2-hydroxypropyl]theophyline
CAS No.: 19971-76-7
Main Products
VCID: VC0012127
Molecular Formula: C18H30N6O3
Molecular Weight: 378.5 g/mol
![7-[3-(4-Butyl-1-piperazinyl)-2-hydroxypropyl]theophyline - 19971-76-7](/images/no_structure.jpg)
| CAS No. | 19971-76-7 |
|---|---|
| Product Name | 7-[3-(4-Butyl-1-piperazinyl)-2-hydroxypropyl]theophyline |
| Molecular Formula | C18H30N6O3 |
| Molecular Weight | 378.5 g/mol |
| IUPAC Name | 7-[3-(4-butylpiperazin-1-yl)-2-hydroxypropyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H30N6O3/c1-4-5-6-22-7-9-23(10-8-22)11-14(25)12-24-13-19-16-15(24)17(26)21(3)18(27)20(16)2/h13-14,25H,4-12H2,1-3H3 |
| Standard InChIKey | ISHRBESAKSJFSA-UHFFFAOYSA-N |
| SMILES | CCCCN1CCN(CC1)CC(CN2C=NC3=C2C(=O)N(C(=O)N3C)C)O |
| Canonical SMILES | CCCCN1CCN(CC1)CC(CN2C=NC3=C2C(=O)N(C(=O)N3C)C)O |
| PubChem Compound | 209499 |
| Last Modified | Nov 11 2021 |
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